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Compound of Interest

Compound Name:
Cyclopentyl-(3-methyl-indan-1-

YL)-amine

Cat. No.: B1423892 Get Quote

Disclaimer: The initially requested compound, Cyclopentyl-(3-methyl-indan-1-YL)-amine, is

not associated with a publicly registered CAS number and lacks detailed technical information

in scientific databases.[1] To fulfill the structural and content requirements of this guide, the

well-documented and structurally related secondary amine, Cyclopentyl-methyl-amine (CAS:

2439-56-7), will be used as an illustrative example. All data presented herein pertains to this

surrogate compound.

Introduction to Cyclopentyl-methyl-amine
Cyclopentyl-methyl-amine is a secondary amine that serves as a valuable building block in

organic synthesis.[2] Its structural motif, featuring a cyclopentyl ring attached to a methylamine

group, makes it a useful intermediate in the development of pharmaceuticals and

agrochemicals.[2][3] As a secondary amine, it readily participates in common reactions like

alkylation and acylation, allowing for its incorporation into more complex molecular

architectures.[3]

Chemical and Physical Properties
The fundamental properties of Cyclopentyl-methyl-amine are summarized below. This data is

essential for experimental design, safety assessments, and computational modeling.

Table 2.1: Compound Identifiers
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Identifier Value Source

CAS Number 2439-56-7 [2][3][4][5]

Molecular Formula C₆H₁₃N [2][3][4][5]

Molecular Weight 99.17 g/mol [3][5]

IUPAC Name N-methylcyclopentanamine [4]

SMILES CNC1CCCC1 [3][4]

InChI Key
KKTBUCVHSCATGB-

UHFFFAOYSA-N
[3][6]

Table 2.2: Physicochemical Data
Property Value Conditions

Appearance Colorless to pale yellow liquid Room Temperature[3]

Density 0.840 g/cm³ 25 °C[7][8]

Boiling Point 118-122 °C 760 mmHg[7][9]

Flash Point 6.9 °C [2]

Refractive Index 1.445 - 1.448 [2][8]

Vapor Pressure 15.8 mmHg 25 °C[2]

pKa (Predicted) 10.94 ± 0.20 [6]

Experimental Protocols
Due to the hazardous nature of Cyclopentyl-methyl-amine, strict adherence to safety protocols

is mandatory. The following outlines the standard procedures for handling and responding to

exposure.

Safe Handling and Storage Protocol
This protocol is based on established hazard classifications, including Acute Toxicity (Oral),

Skin Irritation, and Serious Eye Damage.[5]
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1. Engineering Controls:

Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[6]
Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.
Use explosion-proof electrical and ventilation equipment due to the compound's flammability.

2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield that conform to OSHA
29 CFR 1910.133 or European Standard EN166.
Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing to prevent skin contact.[6]
Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors.

3. Handling Procedures:

Avoid breathing vapors, mist, or gas.[6]
Wash hands and any exposed skin thoroughly after handling.[6]
Keep the compound away from heat, sparks, open flames, and other sources of ignition.
Take precautionary measures against static discharge.

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]
The designated storage class is 6.1C for combustible, acute toxic compounds.[5]
Store away from strong oxidizing agents.

Visualized Workflows and Pathways
Diagrams are crucial for conveying complex workflows and relationships. The following

Graphviz diagram illustrates the logical flow of first aid measures following an accidental

exposure to Cyclopentyl-methyl-amine.
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Figure 1: First Aid Workflow for Cyclopentyl-methyl-amine Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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